Cas no 6652-09-1 (1-Benzyl-4-(4-fluorophenyl)piperidin-4-ol hydrochloride)

• Product Name: 1-Benzyl-4-(4-fluorophenyl)piperidin-4-ol hydrochloride
• CAS No: 6652-09-1
• MF: C₁₈H₂₁ClFNO
• MW: 321.81684756279
• CID: 1029702
• PubChem ID: 71627119
• Update Time: 2025-05-26

1-Benzyl-4-(4-fluorophenyl)piperidin-4-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-4-(4-fluorophenyl)piperidin-4-ol hydrochloride
• 1-Benzyl-4-(4-fluorophenyl)piperidin-4-ol--hydrogen chloride (1/1)
• 6652-09-1
• DTXSID90856497

• Inchi： 1S/C18H20FNO.ClH/c19-17-8-6-16(7-9-17)18(21)10-12-20(13-11-18)14-15-4-2-1-3-5-15;/h1-9,21H,10-14H2;1H
• InChI Key： JKCDCCMJCLROBI-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)C1(CCN(CC2C=CC=CC=2)CC1)O

Computed Properties

• Exact Mass: 321.1295701g/mol
• Monoisotopic Mass: 321.1295701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5Ų

Additional information on 1-Benzyl-4-(4-fluorophenyl)piperidin-4-ol hydrochloride

Introduction to 1-Benzyl-4-(4-fluorophenyl)piperidin-4-ol hydrochloride (CAS No. 6652-09-1)

1-Benzyl-4-(4-fluorophenyl)piperidin-4-ol hydrochloride, identified by its CAS number 6652-09-1, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic amines, characterized by its structural motif of a six-membered ring containing one nitrogen atom. The presence of a benzyl group at the 1-position and a 4-fluorophenyl group at the 4-position, along with the hydrochloride salt form, imparts unique chemical and pharmacological properties that make it a valuable intermediate in drug discovery and development.

The hydrochloride salt form of this compound enhances its solubility in water, which is a critical factor in pharmaceutical formulations. This solubility profile facilitates its use in various biomedical applications, including oral and intravenous drug delivery systems. The fluorine atom in the 4-fluorophenyl moiety is particularly noteworthy, as fluorine substitution is frequently employed in medicinal chemistry to improve metabolic stability, binding affinity, and overall pharmacokinetic properties of drug candidates.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 1-Benzyl-4-(4-fluorophenyl)piperidin-4-ol hydrochloride as a scaffold for developing novel therapeutic agents. Studies have demonstrated its utility in targeting various biological pathways, particularly those involved in central nervous system (CNS) disorders. The piperidine core is known to interact with multiple neurotransmitter receptors, making it a promising candidate for drugs targeting conditions such as depression, anxiety, and neurodegenerative diseases.

In particular, research has focused on the compound's interaction with serotonin receptors, specifically the 5-HT1A receptor. The structural features of 1-Benzyl-4-(4-fluorophenyl)piperidin-4-ol hydrochloride, including the fluorinated aromatic ring and the benzyl substituent, contribute to its high affinity for this receptor. Serotonin receptor modulation has been implicated in the treatment of mood disorders, and compounds like this have shown promise in preclinical studies for their ability to enhance serotonin signaling.

Furthermore, the fluorine atom at the para position of the phenyl ring influences electronic properties and steric interactions, which are crucial for optimizing binding interactions with biological targets. This substitution pattern has been widely explored in drug design due to its ability to enhance receptor selectivity and reduce off-target effects. The benzyl group at the 1-position of the piperidine ring also contributes to the compound's overall pharmacological profile by influencing solubility and metabolic stability.

Current research efforts are expanding into using 1-Benzyl-4-(4-fluorophenyl)piperidin-4-ol hydrochloride as a starting material for derivative synthesis. By modifying other functional groups or introducing additional substituents, chemists can fine-tune its pharmacological properties to develop more effective therapeutic agents. For instance, modifications at the nitrogen position of the piperidine ring can alter receptor binding affinities or introduce new mechanisms of action.

The hydrochloride salt form also plays a role in enhancing drug formulation stability. In many cases, pharmaceutical salts are preferred over free bases due to improved solubility, stability under storage conditions, and better bioavailability. The chloride counterion in 1-Benzyl-4-(4-fluorophenyl)piperidin-4-ol hydrochloride contributes to these advantages by forming stable ionic interactions with water molecules and other excipients in drug formulations.

Recent publications have highlighted the compound's potential in treating neurological disorders beyond mood regulation. Its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system therapies. Additionally, its structural similarity to known pharmacologically active compounds suggests that it may exhibit synergistic effects when combined with other drugs.

The synthesis of 1-Benzyl-4-(4-fluorophenyl)piperidin-4-ol hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions, aromatic fluorination techniques, and protection-deprotection strategies for functional group manipulation. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research applications.

In conclusion,1-Benzyl-4-(4-fluorophenyl)piperidin-4-ol hydrochloride (CAS No. 6652-09-1) is a versatile compound with significant potential in pharmaceutical development. Its unique structural features make it an excellent scaffold for designing drugs targeting CNS disorders and other therapeutic areas. Ongoing research continues to explore its applications and derivatives, underscoring its importance as a valuable intermediate in modern drug discovery.